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Compound of Interest

Compound Name: 2-(2-Aminoethoxy)ethanol

Cat. No.: B1664899 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is paramount to ensuring a safe laboratory environment. This guide

provides essential, immediate safety and logistical information for the proper disposal of 2-(2-
Aminoethoxy)ethanol, a corrosive compound that requires careful management.

Immediate Actions and Spill Management
In the event of a spill or leak of 2-(2-Aminoethoxy)ethanol, immediate and decisive action is

necessary to mitigate risks. The primary steps involve isolating the area, using appropriate

personal protective equipment (PPE), and containing the spill.

Procedural Steps for Spill Cleanup:

Evacuate and Secure the Area: Immediately evacuate all non-essential personnel from the

spill area and secure all entrances to prevent unauthorized entry.[1]

Eliminate Ignition Sources: Remove all potential ignition sources from the vicinity. While 2-(2-
Aminoethoxy)ethanol does not ignite readily, it can burn.[1]

Ventilate the Area: Ensure adequate ventilation to disperse any vapors.

Don Personal Protective Equipment (PPE): Before handling the spilled material, it is crucial

to wear appropriate PPE, including:

Eye Protection: Safety glasses with side shields or goggles are mandatory.[2]
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Hand Protection: Wear suitable chemical-resistant gloves.[3]

Body Protection: A protective suit or coveralls should be worn to prevent skin contact.[4]

Respiratory Protection: For significant spills or in areas with inadequate ventilation, a

NIOSH-approved supplied-air respirator with a full facepiece may be necessary.[1]

Contain the Spill: For liquid spills, absorb the material using inert substances like vermiculite,

dry sand, or earth.[1][5] Do not use combustible materials to absorb the chemical.

Collect and Store Waste: Using non-sparking tools, carefully collect the absorbed material

and place it into sealed, properly labeled containers for disposal.[1][5]

Decontaminate the Area: Once the spill has been cleaned up, ventilate and wash the area

thoroughly.[1]

Prohibited Disposal:Do not wash 2-(2-Aminoethoxy)ethanol into the sewer system.[1][5]

Waste Disposal Protocol
The disposal of 2-(2-Aminoethoxy)ethanol must be conducted in accordance with local,

regional, and national regulations. It is generally treated as a hazardous waste.

Step-by-Step Disposal Guidance:

Containerize Waste: All waste containing 2-(2-Aminoethoxy)ethanol, including

contaminated absorbent materials and disposable PPE, should be placed in suitable, sealed

containers.[4][6]

Labeling: Clearly label the waste containers with the chemical name and appropriate hazard

warnings.

Storage: Store the sealed waste containers in a designated, well-ventilated, and secure

area, away from incompatible materials.[4] Store locked up.[4]

Professional Disposal: Contact a licensed professional waste disposal service to handle the

final disposal.[7] The recommended disposal method is often through a chemical incinerator

equipped with an afterburner and scrubber.[7]
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Regulatory Consultation: It may be necessary to contact your state's Department of

Environmental Protection (DEP) or the regional office of the federal Environmental Protection

Agency (EPA) for specific disposal recommendations.[1]

Quantitative Data and Hazard Information
For quick reference, the following table summarizes key quantitative data for 2-(2-
Aminoethoxy)ethanol.

Property Value

UN Number 3055

DOT Hazard Class 8 (Corrosive)

Packing Group III

Flash Point 127 °C / 260.6 °F

Boiling Point 218 - 224 °C / 424.4 - 435.2 °F

pH 10.2 @ 20°C (10 g/L aq. sol.)

Spill Isolation Distance 50 meters (150 feet)

Fire Isolation Distance 800 meters (1/2 mile)

Source:[2][5][6]

Incompatible Materials
To prevent dangerous chemical reactions, avoid contact between 2-(2-Aminoethoxy)ethanol
and the following substances:

Strong acids (e.g., hydrochloric, sulfuric, nitric)[1]

Strong oxidizing agents[6]

Reducing agents (e.g., lithium, sodium, aluminum and their hydrides)[1]

Isocyanates[5]
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Halogenated organics[5]

Metals and their alloys (e.g., copper, zinc, galvanized iron)[5]

Phenols, alcohols, epoxides, anhydrides, and acid halides[5]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-(2-
Aminoethoxy)ethanol, from initial handling to final disposal.

Figure 1: 2-(2-Aminoethoxy)ethanol Disposal Workflow
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Caption: Workflow for the safe disposal of 2-(2-Aminoethoxy)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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